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Compound of Interest

Compound Name: 1,3,6-Hexanetricarbonitrile

Cat. No.: B156369

In-Depth Technical Guide: 1,3,6-
Hexanetricarbonitrile

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular and chemical properties of 1,3,6-
Hexanetricarbonitrile. The information is presented to be a quick and reliable reference for
laboratory and research applications.

Core Molecular Data

The fundamental quantitative properties of 1,3,6-Hexanetricarbonitrile are its molecular
formula and molecular weight. These values are crucial for stoichiometric calculations in
chemical reactions and for the characterization of the compound.

Property Value
Molecular Formula CoH11Ns[1][2][3][41[5][6]
Molecular Weight 161.20 g/mol [2][3][4]

Methodology for Determination of Molecular
Properties
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The molecular formula and weight of a chemical compound like 1,3,6-Hexanetricarbonitrile
are not determined through experimental protocols in the traditional sense but are calculated
based on its chemical structure.

e Molecular Formula (CoH11N3): This is determined by identifying the types and numbers of
atoms in one molecule of the compound. For 1,3,6-Hexanetricarbonitrile, this consists of 9
carbon atoms, 11 hydrogen atoms, and 3 nitrogen atoms.

e Molecular Weight (161.20 g/mol ): This is calculated by summing the atomic weights of all
atoms in the molecular formula. The calculation is as follows:

o (9 x Atomic Weight of Carbon) + (11 x Atomic Weight of Hydrogen) + (3 x Atomic Weight of
Nitrogen)

o (9x12.011) + (11 x 1.008) + (3 x 14.007) = 161.20 g/mol

Due to the nature of this information, complex experimental workflows or biological signaling
pathways, which are typically associated with drug development or biological research, are not
applicable to the fundamental chemical properties of this compound.

Logical Relationship of Chemical Properties

The relationship between the common name of the compound and its fundamental molecular
properties can be visualized as a direct logical flow.

(1,3,6—Hexanetricarbonitrile)

Determines

Molecular Formula;
CoHi11Ns3

alculates to

Molecular Weight:
161.20 g/mol
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Caption: Logical flow from chemical name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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